4-Quinolinol, 1,2,3,4-tetrahydro-6-(trifluoromethyl)-

• Molecular Formula: C10H10F3NO
• Molecular Weight: 217.19 g/mol
• IUPAC Name: 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-4-ol
• InChI: InChI=1S/C10H10F3NO/c11-10(12,13)6-1-2-8-7(5-6)9(15)3-4-14-8/h1-2,5,9,14-15H,3-4H2
• InChI Key: XGJYBPDSIHVMDD-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C(C1O)C=C(C=C2)C(F)(F)F

Description

4-Quinolinol, 1,2,3,4-tetrahydro-6-(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H10F3NO and its molecular weight is 217.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1-[4-(Trifluoromethyl)phenyl]azetidin-2-one (2.3 g, 10.7 mmol) was dissolved in 1,2-dichloroethane (20 mL), trifluoromethanesulfonic acid (1 mL) was added at 0° C., and the mixture was stirred at room temperature for 30 min. Triethylamine (2.2 mL) was added to the reaction mixture, and the mixture was worked-up according to a conventional method to give a crude product. The obtained crude product was dissolved in ethanol (10 mL), sodium borohydride (0.81 g, 21.4 mmol) was added, and the mixture was stirred for 4 hrs. The solvent was evaporated and the residue was purified by silica gel column chromatography to give the title compound (0.35 g, 1.6 mmol, 15%).